![molecular formula C20H18N4O2S B2763086 4-methyl-2-(1H-pyrrol-1-yl)-N-(2-(quinolin-8-yloxy)ethyl)thiazole-5-carboxamide CAS No. 1207055-56-8](/img/structure/B2763086.png)
4-methyl-2-(1H-pyrrol-1-yl)-N-(2-(quinolin-8-yloxy)ethyl)thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-2-(1H-pyrrol-1-yl)-N-(2-(quinolin-8-yloxy)ethyl)thiazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Antibacterial Activity
4-methyl-2-(1H-pyrrol-1-yl)-N-(2-(quinolin-8-yloxy)ethyl)thiazole-5-carboxamide belongs to a broader category of compounds known for their potential in synthesizing novel derivatives with significant antimicrobial properties. For instance, compounds with a similar structural framework have been explored for their ability to combat a range of bacterial and fungal strains. Research has demonstrated the synthesis of novel derivatives exhibiting potent antimicrobial activities, suggesting a potential pathway for developing new antibacterial and antifungal agents (Holla et al., 2006; Valluri et al., 2017).
Cytotoxic and Antitumor Activity
Additionally, the chemical structure underpins the development of compounds with cytotoxic activity against various cancer cell lines. Similar structures have been synthesized and tested for growth inhibitory properties, displaying potent cytotoxic effects, particularly against leukemia and lung carcinoma cell lines. This line of research underscores the compound's utility in the synthesis of agents with potential application in cancer therapy (Deady et al., 2003).
Antimalarial and Mosquito Larvicidal Activities
The structural motif also serves as a basis for synthesizing derivatives with antimalarial properties. Research into similar compounds has shown promising results in inhibiting the growth of Plasmodium falciparum, the parasite responsible for malaria. This suggests a potential application in developing new antimalarial agents. Moreover, some derivatives exhibit mosquito larvicidal activity, indicating potential use in controlling mosquito populations and thereby reducing the spread of mosquito-borne diseases (Rajanarendar et al., 2010).
Enzyme Inhibition for Disease Treatment
The compound's framework is instrumental in creating enzyme inhibitors, such as ATM kinase inhibitors, which play a crucial role in cellular DNA damage response. These inhibitors have shown efficacy in combination with DNA strand break-inducing agents, offering a novel approach to cancer treatment by enhancing the effectiveness of existing therapies (Degorce et al., 2016).
properties
IUPAC Name |
4-methyl-2-pyrrol-1-yl-N-(2-quinolin-8-yloxyethyl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S/c1-14-18(27-20(23-14)24-11-2-3-12-24)19(25)22-10-13-26-16-8-4-6-15-7-5-9-21-17(15)16/h2-9,11-12H,10,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STONKWKHGFIJOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCCOC3=CC=CC4=C3N=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-2-(1H-pyrrol-1-yl)-N-(2-(quinolin-8-yloxy)ethyl)thiazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.